Cas no 1355181-60-0 ((6-Mercapto-2-methyl-pyridin-3-yl)-methanol)

• Product Name: (6-Mercapto-2-methyl-pyridin-3-yl)-methanol
• CAS No: 1355181-60-0
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 5149935
• Update Time: 2025-07-20

(6-Mercapto-2-methyl-pyridin-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (6-Mercapto-2-methyl-pyridin-3-yl)-methanol
• 5-Hydroxymethyl-6-methyl-1H-pyridine-2-thione

• Inchi： 1S/C7H9NOS/c1-5-6(4-9)2-3-7(10)8-5/h2-3,9H,4H2,1H3,(H,8,10)
• InChI Key： GNSGIDOZMMSBAJ-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C)=C(CO)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (6-Mercapto-2-methyl-pyridin-3-yl)-methanol

Recent Advances in the Study of (6-Mercapto-2-methyl-pyridin-3-yl)-methanol and Its Applications in Chemical Biology and Medicine

The compound (6-Mercapto-2-methyl-pyridin-3-yl)-methanol (CAS: 1355181-60-0) has recently emerged as a significant molecule in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a mercapto and a hydroxymethyl functional group, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex pharmacophores. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its unique properties and therapeutic possibilities.

One of the key areas of interest is the role of (6-Mercapto-2-methyl-pyridin-3-yl)-methanol in modulating enzyme activity. Researchers have identified its ability to act as a potent inhibitor for certain cysteine proteases, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. The compound's thiol group plays a crucial role in forming reversible covalent bonds with the active site cysteine residues of these enzymes, thereby inhibiting their activity. This mechanism has been extensively studied in vitro, with promising results suggesting its potential as a lead compound for developing new therapeutics.

In addition to its enzyme inhibitory properties, (6-Mercapto-2-methyl-pyridin-3-yl)-methanol has been explored for its utility in medicinal chemistry as a versatile intermediate. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with advancements in catalytic methods and green chemistry techniques. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that significantly improves the scalability and environmental sustainability of producing this molecule. Such developments are critical for its broader application in drug development pipelines.

Another exciting avenue of research involves the incorporation of (6-Mercapto-2-methyl-pyridin-3-yl)-methanol into larger molecular frameworks to enhance pharmacological properties. Researchers have successfully conjugated this compound with various bioactive moieties, resulting in hybrid molecules with improved target specificity and reduced off-target effects. These hybrid compounds have shown enhanced efficacy in preclinical models of diseases such as rheumatoid arthritis and certain types of cancer, highlighting the compound's versatility in drug design.

Despite these advancements, challenges remain in the clinical translation of (6-Mercapto-2-methyl-pyridin-3-yl)-methanol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, which will be crucial for optimizing its therapeutic potential. Collaborative efforts between chemists, biologists, and clinicians are essential to overcome these hurdles and bring this promising molecule closer to clinical applications.

In conclusion, (6-Mercapto-2-methyl-pyridin-3-yl)-methanol represents a fascinating and multifaceted compound with significant potential in chemical biology and medicine. Its unique structural features and diverse biological activities make it a valuable tool for both basic research and drug development. As ongoing studies continue to unravel its mechanisms and applications, this molecule is poised to play an increasingly important role in addressing unmet medical needs. Future research should focus on refining its pharmacological properties and exploring novel therapeutic contexts to fully realize its potential.